Cas no 538338-64-6 (N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide)

• Product Name: N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide
• CAS No: 538338-64-6
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 6089743
• PubChem ID: 4414394
• Update Time: 2025-05-20

N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide
• N-(4-ethoxyphenyl)-1H-benzo[d]imidazole-2-carbothioamide
• 1H-Benzimidazole-2-carbothioamide, N-(4-ethoxyphenyl)-
• 538338-64-6
• F1329-0025
• N-(4-ethoxyphenyl)-1H-benzimidazole-2-carbothioamide
• AKOS024605185
• Oprea1_055849

• Inchi： 1S/C16H15N3OS/c1-2-20-12-9-7-11(8-10-12)17-16(21)15-18-13-5-3-4-6-14(13)19-15/h3-10H,2H2,1H3,(H,17,21)(H,18,19)
• InChI Key： OAMDCQRJZQKBTG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=S)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 497.6±47.0 °C(Predicted)
• pka: 10.18±0.10(Predicted)

Additional information on N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide

Comprehensive Overview of N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide (CAS No. 538338-64-6)

N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide, with the CAS number 538338-64-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzodiazole family, known for its versatile applications in medicinal chemistry and material science. The presence of both ethoxyphenyl and carbothioamide functional groups enhances its potential as a building block for drug discovery and development.

In recent years, researchers have explored the biological activity of N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide, particularly its role as a kinase inhibitor or enzyme modulator. Its unique structure allows it to interact with various biological targets, making it a candidate for treating metabolic disorders and inflammatory conditions. The compound's thioamide moiety is particularly noteworthy, as it contributes to its stability and binding affinity in biochemical assays.

The synthesis of CAS 538338-64-6 involves multi-step organic reactions, often starting with the condensation of 1H-1,3-benzodiazole-2-carboxylic acid derivatives with 4-ethoxyphenylamine. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. This rigorous process underscores the compound's importance in high-value research applications.

From an industrial perspective, N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent-free conditions to optimize its production, aligning with global trends toward reducing chemical waste. Such innovations address frequent search queries like "sustainable benzodiazole synthesis" or "green approaches to carbothioamide derivatives."

Another trending topic linked to this compound is its potential in computational drug design. Molecular docking studies and QSAR modeling have predicted its interactions with proteins like COX-2 or EGFR, which are hot topics in cancer and autoimmune disease research. These computational insights often complement experimental data, providing a holistic view of the compound's therapeutic potential.

In material science, CAS 538338-64-6 has been evaluated for its photophysical properties, particularly in organic semiconductors and OLED applications. Its conjugated system and electron-rich groups make it a candidate for light-emitting diodes or sensors, answering frequent searches about "benzodiazole-based materials for optoelectronics."

Regulatory and safety profiles of N-(4-ethoxyphenyl)-1H-1,3-benzodiazole-2-carbothioamide are also critical discussion points. While it is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS documentation. This aligns with industry demands for transparency in chemical safety, a recurring theme in searches like "safe handling of carbothioamides."

In conclusion, 538338-64-6 represents a multifaceted compound with cross-disciplinary relevance. Its applications span from drug discovery to advanced materials, driven by ongoing research into its structural and functional properties. As scientific inquiries evolve, this compound continues to inspire innovations addressing both academic curiosities and industrial needs.